5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate chemical structure
5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate chemical structure
An In-Depth Technical Guide on the Synthesis, Characterization, and Potential Applications of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate
Introduction
In the landscape of contemporary drug discovery, the exploration of novel heterocyclic scaffolds is a cornerstone of identifying new therapeutic agents. Sulfur-containing heterocycles, in particular, have garnered significant attention due to their diverse biological activities.[1] This guide focuses on a promising, yet underexplored molecule: 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate . While direct literature on this specific compound is sparse, this document will serve as a technical primer for researchers and drug development professionals. By drawing upon established principles of organic synthesis and the known bioactivities of related 1,2-dithiane and 1,2-dithiolane scaffolds, we will provide a comprehensive overview of its chemical structure, a plausible synthetic route, and its potential as a therapeutic agent.[2][3]
The core of this molecule is the 1,2-dithiane-1-oxide ring system. The introduction of a sulfoxide group into the dithiane ring imparts chirality and alters the electronic and steric properties of the molecule, which can have profound effects on its biological activity. Furthermore, the presence of two acetyloxy groups suggests a potential prodrug strategy, where the ester groups could be cleaved in vivo to release a more polar, and potentially more active, diol.
This guide is structured to provide both a theoretical foundation and practical, actionable insights for the synthesis and evaluation of this novel compound.
Elucidation of the Chemical Structure
The systematic name, 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate, defines a specific arrangement of atoms. The foundational structure is a six-membered ring containing two adjacent sulfur atoms, known as a 1,2-dithiane. One of these sulfur atoms is oxidized to a sulfoxide, designated as "1-oxido". The ring is further substituted at the 4 and 5 positions with acetate groups.
A closely related, non-oxidized analogue is (5-acetyloxydithian-4-yl) acetate, which is cataloged in the PubChem database (CID 3263598).[4] The structure of our target molecule is an extension of this, with the addition of an oxygen atom double-bonded to one of the sulfur atoms.
Chemical Structure Diagram
Caption: Chemical structure of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate.
Physicochemical Properties (Predicted)
| Property | Predicted Value | Notes |
| Molecular Formula | C8H12O5S2 | Derived from the structure. |
| Molecular Weight | 252.31 g/mol | Calculated from the molecular formula. |
| Topological Polar Surface Area (TPSA) | 101.8 Ų | Estimated based on functional groups. |
| XLogP3 | ~0.8 | Estimated; the sulfoxide increases polarity compared to the non-oxidized analog. |
| Hydrogen Bond Donors | 0 | No N-H or O-H groups are present. |
| Hydrogen Bond Acceptors | 5 | The five oxygen atoms can act as acceptors. |
| Rotatable Bonds | 4 | The two C-O bonds of the esters and the C-C bond of the ethyl groups. |
These predicted properties suggest that the molecule is a small organic compound with moderate polarity.[5]
Proposed Synthesis Pathway
A plausible synthetic route to 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate can be envisioned starting from a suitable precursor, such as 2,5-dihydroxy-1,4-dithiane.[6] The synthesis would likely involve a three-step process: diacetylation, selective oxidation, and purification.
Synthesis Workflow Diagram
Caption: Proposed synthetic workflow for the target compound.
Detailed Experimental Protocol (Hypothetical)
This protocol is a prospective methodology and should be optimized based on experimental results.
Step 1: Diacetylation of 2,5-Dihydroxy-1,4-dithiane
-
To a stirred solution of 2,5-dihydroxy-1,4-dithiane (1.0 eq) in dry dichloromethane (DCM) under an inert atmosphere (N2 or Ar), add pyridine (2.5 eq).
-
Cool the reaction mixture to 0 °C in an ice bath.
-
Slowly add acetic anhydride (2.2 eq) dropwise to the reaction mixture.
-
Allow the reaction to warm to room temperature and stir for 12-16 hours.
-
Monitor the reaction progress by Thin Layer Chromatography (TLC).
-
Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.
-
Extract the aqueous layer with DCM (3 x volumes).
-
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude diacetate intermediate.
Step 2: Selective Oxidation to the Sulfoxide
-
Dissolve the crude diacetate intermediate from Step 1 in a suitable solvent such as DCM or methanol.
-
Cool the solution to 0 °C.
-
Add a solution of meta-chloroperoxybenzoic acid (m-CPBA) (1.1 eq) in the same solvent dropwise. Rationale: m-CPBA is a common reagent for the selective oxidation of sulfides to sulfoxides. Using a slight excess ensures complete conversion of the starting material, while low temperatures help to prevent over-oxidation to the sulfone.
-
Stir the reaction at 0 °C for 2-4 hours, monitoring by TLC.
-
Once the starting material is consumed, quench the reaction by adding a saturated solution of sodium thiosulfate.
-
Separate the organic layer, and wash successively with saturated sodium bicarbonate solution and brine.
-
Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.
Step 3: Purification
-
The crude product can be purified by flash column chromatography on silica gel.
-
A gradient elution system, for example, starting with hexane and gradually increasing the polarity with ethyl acetate, should provide the pure 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate.
Spectroscopic Characterization (Predicted)
The successful synthesis of the target compound would be confirmed through a combination of spectroscopic techniques.
-
¹H NMR: Protons on carbons adjacent to the sulfoxide group are expected to be diastereotopic and show complex splitting patterns. The protons on the acetate methyl groups would appear as singlets, likely around 2.0-2.2 ppm. The protons on the dithiane ring would resonate in the 2.5-4.5 ppm range.
-
¹³C NMR: The carbonyl carbons of the acetate groups are expected to appear around 170 ppm. The carbons of the dithiane ring will be in the aliphatic region, with those closer to the heteroatoms shifted downfield.
-
IR Spectroscopy: Characteristic absorption bands would include a strong S=O stretch around 1050 cm⁻¹ and strong C=O stretches for the ester groups around 1740 cm⁻¹.
-
Mass Spectrometry (HRMS): The high-resolution mass spectrum should show the correct molecular ion peak for C8H12O5S2, confirming the elemental composition.
Potential in Drug Development
While no direct biological data exists for 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate, the structural motifs present suggest several avenues for investigation.
Antioxidant and Immunostimulant Properties
Derivatives of the related 1,2-dithiolane-1-oxide have been shown to possess antioxidant and immunostimulant activities.[2][3] The redox-active disulfide/thiol equilibrium is a key feature of compounds like lipoic acid. The introduction of the sulfoxide in our target molecule could modulate this redox potential and influence its antioxidant capacity. The compound could act as a scavenger of reactive oxygen species (ROS), which are implicated in a wide range of inflammatory diseases and cancer.
Potential Mechanism of Action Diagram
Caption: Potential antioxidant mechanism of action.
Enzyme Inhibition
The structure of the target compound could also make it a candidate for enzyme inhibition. For example, lipoxygenases (LOX) are enzymes involved in inflammatory pathways, and their inhibitors are of therapeutic interest.[7] The unique stereoelectronic properties of the sulfoxide and the diacetate substitutions could allow for specific interactions within the active site of such enzymes.
Protocol for In Vitro Antioxidant Assay (DPPH Assay)
To experimentally validate the predicted antioxidant activity, a 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay can be employed.
-
Preparation of Solutions:
-
Prepare a stock solution of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate in a suitable solvent (e.g., methanol or DMSO).
-
Prepare a series of dilutions of the stock solution to obtain a range of concentrations.
-
Prepare a 0.1 mM solution of DPPH in methanol.
-
Ascorbic acid can be used as a positive control.
-
-
Assay Procedure:
-
In a 96-well plate, add 50 µL of the various concentrations of the test compound or control to the wells.
-
Add 150 µL of the DPPH solution to each well.
-
Incubate the plate in the dark at room temperature for 30 minutes.
-
-
Measurement and Analysis:
-
Measure the absorbance of each well at 517 nm using a microplate reader.
-
The percentage of DPPH radical scavenging activity can be calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DP.ph solution without the test compound, and A_sample is the absorbance of the DPPH solution with the test compound.
-
The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging activity against the concentration of the compound.
-
Conclusion
5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate represents a novel chemical entity with significant potential for further investigation in the field of drug discovery. While this guide has presented a hypothetical framework for its synthesis and evaluation, the scientific principles underpinning these proposals are well-established. The unique combination of a 1,2-dithiane-1-oxide core with diacetate functionalities suggests that this compound could exhibit interesting biological properties, particularly as an antioxidant or an enzyme inhibitor. The protocols and insights provided herein are intended to serve as a valuable resource for researchers embarking on the synthesis and characterization of this and other novel heterocyclic compounds.
References
-
PubChem. (5-Acetyloxydithian-4-yl) acetate | C8H12O4S2 | CID 3263598. [Link]
- Google Patents. GB2148296A - 1,2-dithiolan derivatives, process for their production pharmaceutical compositions containing them and their use.
-
Pugnaghi, F., et al. (2003). Synthesis and pharmacological evaluation of new 1,2-dithiolane based antioxidants. Bioorganic & Medicinal Chemistry Letters, 13(24), 4343-4346. [Link]
-
PubChem. ((1S)-2-methyl-4-oxo-3-((2E)-penta-2,4-dienyl)cyclopent-2-en-1-yl) (1R,3R). [Link]
-
PubChem. 1-Oxo-1,2-dithiane | C4H8OS2 | CID 244892. [Link]
-
ResearchGate. 1,2-Dioxepanes, 1,2-Oxathiepanes and 1,2-Dithiepanes | Request PDF. [Link]
-
ResearchGate. Derivatives of 1,2-Diazetine 1,2-Di-N-oxides - a New Class of Soluble Guanylate Cyclase Activators with Vasodilatory Properties. [Link]
-
PubChem. N-(cyclopropylmethyl)-6-[(3S)-3-hydroxy-1-pyrrolidinyl]. [Link]
-
PubChem. [(3R)-3-aminopiperidin-1-yl]-[2-[1-(cyclopropylmethyl)indol-2-yl]-1-methylbenzimidazol-5-yl]methanone | C26H29N5O. [Link]
-
PubChem. PubChem Compound. [Link]
-
MDPI. Novel 3-Acetyl-2,5-disubstituted-1,3,4-oxadiazolines: Synthesis and Biological Activity. [Link]
-
PMC. Biological Activity, Lipophilicity and Cytotoxicity of Novel 3-Acetyl-2,5-disubstituted-1,3,4-oxadiazolines. [Link]
-
Qucosa. Direct Access to 1,3-Oxathiolan-5-ones through (3+2)-Cycloaddition of Thioketones and Acetylenedicarboxylic Acid. [Link]
-
PubChem. CID 13981598 | CoNO3. [Link]
-
Organic Syntheses. Enantioselective Preparation of 5-Oxo-5,6-dihydro-2H- pyran-2-yl phenylacetate via organocatalytic Dynamic Kinetic Asymmetric Transformation (DyKAT). [Link]
-
Beilstein Journals. Supporting Information Synthetic study toward the diterpenoid aberrarone Characterization data and 1H NMR, 13C NMR, and HRMS spe. [Link]
-
PubMed. Structure and ligand based drug design strategies in the development of novel 5- LOX inhibitors. [Link]
-
PubMed. Biological Activity, Lipophilicity and Cytotoxicity of Novel 3-Acetyl-2,5-disubstituted-1,3,4-oxadiazolines. [Link]
-
PubChem. [(2R,3S,4R,5R,6S)-3-acetyloxy-6-[4-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]-2,3-dihydroxyphenoxy]-4,5-dihydroxyoxan-2-yl]methyl acetate | C25H26O13 | CID 10840030. [Link]
-
IRIS-AperTO. Template for Electronic Submission to ACS Journals. [Link]
-
SYNTHESIS, PROPERTIES, APPLICATION OF BIOLOGICALLY ACTIVE COMPOUNDS BASED ON ACETYLENE. [Link]
-
PMC. Nuclear magnetic resonance spectroscopy data of isolated compounds from Acacia farnesiana (L) Willd fruits and two esterified derivatives. [Link]
-
CDN. A skeletally diverse library of bioactive natural- product-like compounds enabled by late- stage P450-catalyzed oxyfunctionalization. [Link]
-
ChemSynthesis. (acetyloxy)(2-furyl)methyl acetate - Chemical Synthesis Database. [Link]
-
PlantaeDB. 5-oxooxolan-3-yl]methyl]-2-methoxyphenyl] acetate - Chemical Compound. [Link]
-
Esco Pharma. Small Molecules. [Link]
-
SpectraBase. 5-(Acetyloxy)cyclododecyl acetate - Optional[13C NMR] - Chemical Shifts. [Link]
-
ChemRxiv. Computer-aided design, synthesis, and biological evaluation of [4.3.0] bicyclic prolyl oligopeptidase and fibroblast activation. [Link]
-
Analytical Methods & Open Spectra. 5 Results for "DTXSID40963564". [Link]
-
Googleapis.com. United States Patent Office. [Link]
-
ResearchGate. Synthesis, molecular docking, and anti-inflammatory evaluation of novel 4-(benzo[d][3][4]dioxol-5-yloxy)-N,N-2-yn-1-amine derivatives as potent cysteinyl leukotriene receptor (CysLT2) antagonists. [Link]
-
MDPI. Novel 3-Acetyl-2,5-disubstituted-1,3,4-oxadiazolines: Synthesis and Biological Activity. [Link]
Sources
- 1. ul.qucosa.de [ul.qucosa.de]
- 2. GB2148296A - 1,2-dithiolan derivatives, process for their production pharmaceutical compositions containing them and their use - Google Patents [patents.google.com]
- 3. Synthesis and pharmacological evaluation of new 1,2-dithiolane based antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. (5-Acetyloxydithian-4-yl) acetate | C8H12O4S2 | CID 3263598 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. escopharma.com [escopharma.com]
- 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 7. Structure and ligand based drug design strategies in the development of novel 5- LOX inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
